Cas no 790684-90-1 (Benzoic acid, 2-azido-4-methyl-)

Benzoic acid, 2-azido-4-methyl- structure
790684-90-1 structure
Product Name:Benzoic acid, 2-azido-4-methyl-
CAS No:790684-90-1
MF:C8H7N3O2
MW:177.160081148148
CID:533439
PubChem ID:71402938
Update Time:2025-04-19

Benzoic acid, 2-azido-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-azido-4-methyl-
    • 2-azido-4-methylbenzoic acid
    • SCHEMBL19699140
    • EN300-6472869
    • DTXSID90823881
    • 790684-90-1
    • Inchi: 1S/C8H7N3O2/c1-5-2-3-6(8(12)13)7(4-5)10-11-9/h2-4H,1H3,(H,12,13)
    • InChI Key: CGZNTKQMTKGAMK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C)=CC=1N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.7Ų

Benzoic acid, 2-azido-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6472869-0.05g
2-azido-4-methylbenzoic acid
790684-90-1 95%
0.05g
$162.0 2023-06-01
Enamine
EN300-6472869-0.1g
2-azido-4-methylbenzoic acid
790684-90-1 95%
0.1g
$241.0 2023-06-01
Enamine
EN300-6472869-0.25g
2-azido-4-methylbenzoic acid
790684-90-1 95%
0.25g
$347.0 2023-06-01
Enamine
EN300-6472869-0.5g
2-azido-4-methylbenzoic acid
790684-90-1 95%
0.5g
$546.0 2023-06-01
Enamine
EN300-6472869-1.0g
2-azido-4-methylbenzoic acid
790684-90-1 95%
1g
$699.0 2023-06-01
Enamine
EN300-6472869-2.5g
2-azido-4-methylbenzoic acid
790684-90-1 95%
2.5g
$1370.0 2023-06-01
Enamine
EN300-6472869-5.0g
2-azido-4-methylbenzoic acid
790684-90-1 95%
5g
$2028.0 2023-06-01
Enamine
EN300-6472869-10.0g
2-azido-4-methylbenzoic acid
790684-90-1 95%
10g
$3007.0 2023-06-01
1PlusChem
1P008NIX-50mg
Benzoic acid, 2-azido-4-methyl-
790684-90-1 95%
50mg
$255.00 2024-04-21
1PlusChem
1P008NIX-100mg
Benzoic acid, 2-azido-4-methyl-
790684-90-1 95%
100mg
$350.00 2024-04-21
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen